Cas no 303796-72-7 (N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide
• CAS No: 303796-72-7
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 6431239
• PubChem ID: 1572762
• Update Time: 2025-10-29

N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide
• CBDivE_008967
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-methylbenzamide
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-methylbenzamide
• SCHEMBL16602333
• Oprea1_548812
• F0882-1000
• AKOS002346623
• 303796-72-7

• Inchi： 1S/C21H16N2OS/c1-14-8-2-3-9-15(14)20(24)22-17-11-5-4-10-16(17)21-23-18-12-6-7-13-19(18)25-21/h2-13H,1H3,(H,22,24)
• InChI Key： ODRLUHOHWGGJSN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CC=C1NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 344.09833431g/mol
• Monoisotopic Mass: 344.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide

Comprehensive Overview of N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide (CAS No. 303796-72-7)

N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide, with the CAS number 303796-72-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a benzothiazole moiety with a methylbenzamide group, making it a subject of interest for its potential applications in drug development and advanced materials. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for benzothiazole derivatives has surged due to their versatile biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide into modern research aligns with the growing trend of exploring heterocyclic compounds for innovative solutions. Its CAS no. 303796-72-7 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication in global research collaborations.

One of the most searched questions in scientific forums is: "What are the potential applications of benzothiazole-based compounds?" This compound’s benzothiazole core is known for its electron-rich nature, which enhances its utility in fluorescence imaging and organic electronics. Additionally, its amide linkage provides stability, making it a candidate for protease inhibition studies, a hot topic in drug discovery.

From an industrial perspective, N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide is also explored for its role in polymer stabilization and corrosion inhibition. These applications are particularly relevant as industries seek eco-friendly additives to replace traditional, less sustainable options. The compound’s methylbenzamide component further contributes to its thermal stability, a key factor in high-performance material design.

Another trending topic is the synthetic pathways for such compounds. Researchers often search for "efficient synthesis methods for benzothiazole amides", highlighting the need for scalable and cost-effective production techniques. The synthesis of CAS no. 303796-72-7 typically involves Pd-catalyzed cross-coupling or microwave-assisted reactions, which are time-efficient and yield high purity products.

In the context of green chemistry, this compound’s potential for biodegradability and low toxicity is under scrutiny. With increasing regulatory pressure on chemical safety, N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide could emerge as a safer alternative in various formulations. Its benzothiazole ring also aligns with the push for bioactive scaffolds in sustainable agrochemicals.

To summarize, N-2-(1,3-benzothiazol-2-yl)phenyl-2-methylbenzamide (303796-72-7) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structure and adaptable properties make it a valuable subject for ongoing and future research, addressing both scientific curiosity and practical industry needs.